Cas no 2445-78-5 (2-methylbutyl 2-methylbutyrate)

2-methylbutyl 2-methylbutyrate structure
2445-78-5 structure
Product Name:2-methylbutyl 2-methylbutyrate
CAS No:2445-78-5
MF:C10H20O2
MW:172.264603614807
MDL:MFCD00059395
CID:42984
PubChem ID:87572607
Update Time:2025-04-18

2-methylbutyl 2-methylbutyrate Chemical and Physical Properties

Names and Identifiers

    • 2-methylbutyl 2-methylbutyrate
    • METHYL-2-BUTYL-2-METHYLBUTYRATE
    • Methylbutyricacidmethylbutylester
    • DL-2-Methylbutyric acid 2-methylbutyl ester
    • 2-Methylbutyl DL-2-Methylbutyrate
    • 2-methylbutyl 2-methylbutanoate
    • 2-methyl-1-butyl 2-methylbutanoate
    • 2-Methylbutanoic acid,2-methylbutyl ester
    • 2-Methylbutyl butyrate
    • Butanoic acid,2-methyl-,2-methylbutyl ester
    • Butyric acid,2-methyl-,2-methylbutyl ester
    • MDL： MFCD00059395
    • Inchi： 1S/C10H20O2/c1-5-8(3)7-12-10(11)9(4)6-2/h8-9H,5-7H2,1-4H3
    • InChI Key： PVYFCGRBIREQLL-UHFFFAOYSA-N
    • SMILES： CCC(COC(C(CC)C)=O)C

Computed Properties

  • Exact Mass: 172.14600
  • Monoisotopic Mass: 172.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2

Experimental Properties

  • Color/Form: Colorless liquid colorless liquid, sweet fruit and ester \ wax aroma
  • Density: 0.855
  • Boiling Point: 187°C(lit.)
  • Flash Point: 153 °F
  • Refractive Index: n20/D 1.411-1.417(lit.)
  • PSA: 26.30000
  • LogP: 2.62180
  • Solubility: Not determined
  • FEMA: 3359

2-methylbutyl 2-methylbutyrate Security Information

2-methylbutyl 2-methylbutyrate Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

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2-methylbutyl 2-methylbutyrate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2445-78-5)2-Methylbutyl 2-methylbutyrate
Order Number:sfd16968
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2445-78-5)2-甲基丁醇2-甲基丁酸酯
Order Number:LE26820764
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:58
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:2445-78-5)2-Methylbutyl 2-methylbutyrate
sfd16968
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2445-78-5)2-甲基丁醇2-甲基丁酸酯
LE26820764
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email